Cas no 2171258-87-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 2171258-87-8
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6227560
• PubChem ID: 165803462
• Update Time: 2025-06-08

(3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• 2171258-87-8
• EN300-1287603
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid

• Inchi： 1S/C16H19N3O4/c1-2-19-9-14(17-11-19)13(8-15(20)21)18-16(22)23-10-12-6-4-3-5-7-12/h3-7,9,11,13H,2,8,10H2,1H3,(H,18,22)(H,20,21)/t13-/m1/s1
• InChI Key： DFIGILFNVWXJOB-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1=CN(C=N1)CC)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic Acid (CAS No. 2171258-87-8)

Compound with the CAS number 2171258-87-8 and the product name (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the third carbon atom, denoted by the (3R) configuration, makes this molecule a valuable candidate for the synthesis of enantiomerically pure pharmaceuticals. The combination of a benzyloxy carbonyl group and an ethyl imidazole moiety introduces specific chemical functionalities that enhance its reactivity and binding properties, making it a promising scaffold for medicinal chemistry investigations.

The benzyloxy carbonyl group, commonly found in peptide mimetics and protease inhibitors, plays a crucial role in stabilizing the amide bond through resonance stabilization. This feature is particularly relevant in the design of bioactive molecules that require high metabolic stability. In contrast, the ethyl imidazole ring contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. The imidazole ring is also known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive moiety for drug design.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. Enantiomerically pure drugs often exhibit improved pharmacological profiles compared to their racemic counterparts. The (3R)-configuration of this compound ensures that it can interact selectively with biological targets, thereby minimizing off-target effects and enhancing therapeutic efficacy. This specificity is particularly valuable in the treatment of diseases where subtle differences in molecular structure can significantly impact drug activity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as asymmetric catalysis has been instrumental in achieving the desired enantiomeric purity. These methods not only improve efficiency but also reduce the environmental impact of pharmaceutical production, aligning with the growing emphasis on sustainable chemistry practices.

Current research in medicinal chemistry has demonstrated that compounds incorporating both benzyloxy carbonyl and imidazole groups exhibit promising properties as kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting aberrant kinase activity has become a major strategy in cancer therapy, making these compounds particularly relevant for oncology research. Preliminary studies suggest that derivatives of this compound may exhibit potent inhibitory effects on specific kinases, warranting further investigation into their potential as therapeutic agents.

The role of computational modeling in drug discovery has also been instrumental in understanding the interactions between this compound and its biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction sites on target proteins. These insights have guided the optimization of lead structures toward improved pharmacological activity. Additionally, computational methods have helped in predicting metabolic stability and potential side effects, allowing for more informed decision-making during drug development.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS No. 2171258-87-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development as a therapeutic agent. The combination of chiral configuration, benzyloxy carbonyl group, and ethyl imidazole moiety offers multiple advantages for drug design, including improved metabolic stability, enhanced solubility, and selective target interaction. Ongoing research continues to explore its potential applications in various therapeutic areas, particularly oncology. With continued advancements in synthetic chemistry and computational modeling, this compound holds great promise for future medical breakthroughs.